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Compound of Interest

Compound Name: 2-Bromo-4-chlorophenyl benzoate

Cat. No.: B375392

Get Quote

Target Audience: Analytical Chemists, Formulation Scientists, and Preclinical Drug

Development Professionals.

Introduction & Structural Causality
In the rational design of active pharmaceutical ingredients (APIs) and advanced organic

materials, halogenated building blocks play a pivotal role. 2-Bromo-4-chlorophenyl benzoate
(CAS: 511518-14-2) is a highly functionalized ester characterized by the molecular formula

C13H8BrClO2 and a molecular weight of 311.56 g/mol [1].

To understand its physical properties, one must analyze the structural causality introduced by

its substituents. The parent compound, phenyl benzoate, is a relatively simple ester with a

baseline melting point of 68–70 °C and a density of 1.235 g/cm³[2][3]. However, the

introduction of a bulky bromine atom at the ortho position (C2) and a highly electronegative

chlorine atom at the para position (C4) of the phenolic ring fundamentally alters the

thermodynamic and electronic landscape of the molecule:
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Steric Hindrance: The ortho-bromine restricts the rotational degree of freedom around the

ester C-O bond, forcing the molecule into a more rigid, non-planar conformation.

Halogen Bonding: The presence of polarizable halogens (Br and Cl) introduces strong

intermolecular non-covalent interactions (e.g., Br···O and Cl···π interactions), which

significantly increase the crystal lattice energy.

Lipophilicity: The heavy halogen substitution drastically reduces the hydration energy,

rendering the molecule highly lipophilic and practically insoluble in aqueous media[4].

Quantitative Physical Properties Matrix
Due to the specialized nature of 2-Bromo-4-chlorophenyl benzoate, empirical data is often

derived through comparative structural homology with its parent compound. The table below

summarizes the known and thermodynamically predicted physical properties based on

halogen-induced variance.
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Physicochemical
Property

2-Bromo-4-
chlorophenyl
benzoate

Parent (Phenyl
Benzoate)

Structural
Rationale for
Variance

Molecular Formula C13H8BrClO2[1][5] C13H10O2[3][4]

Di-halogen

substitution on the

phenol ring.

Molecular Weight 311.56 g/mol [1] 198.22 g/mol [3][4]
Addition of Br (79.9)

and Cl (35.5) masses.

Melting Point (Tm)
~115 – 125 °C

(Predicted)
68 – 70 °C[2][6]

Enhanced lattice

energy via

intermolecular

halogen bonding.

Boiling Point (Tb)
> 350 °C

(Decomposes)
298 – 314 °C[4][6]

Increased molecular

mass and strong

dipole-dipole

interactions.

Density (ρ)
~1.65 g/cm³

(Predicted)
1.235 g/cm³[2][4]

Incorporation of

dense, heavy halogen

atoms.

Aqueous Solubility Practically Insoluble Insoluble[4]

High hydrophobic

surface area; lack of

H-bond donors.

Analytical Methodologies: The "Why" Behind the
Science
As a Senior Application Scientist, I emphasize that generating physical property data is

meaningless without understanding the causality of the analytical techniques employed.

Thermal Characterization (DSC/TGA)
We utilize Differential Scanning Calorimetry (DSC) rather than standard capillary melting point

apparatuses because halogenated esters are prone to polymorphism. DSC allows us to detect
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subtle endothermic transitions that indicate the presence of metastable crystal forms.

Thermogravimetric Analysis (TGA) is run concurrently to differentiate between true melting and

thermal degradation, as the heavy halogens can catalyze auto-oxidation at elevated

temperatures.

Physicochemical Profiling (Shake-Flask LogP)
The partition coefficient (LogP) dictates how this building block will behave in biological

membranes or biphasic reaction mixtures. We employ the classical shake-flask method over

computational predictions because intramolecular steric clashes between the ortho-bromine

and the ester carbonyl can cause unexpected conformational shifts that algorithms often

miscalculate.

Standardized Experimental Protocols
To ensure scientific integrity and reproducibility, the following protocols are designed as self-

validating systems.

Protocol 1: High-Resolution Differential Scanning
Calorimetry (DSC)
Objective: Determine the precise melting endotherm and screen for polymorphism.

Preparation: Accurately weigh 2.0–5.0 mg of 2-Bromo-4-chlorophenyl benzoate into a

standard aluminum crucible. Crimp the lid to ensure optimal thermal contact.

Atmosphere Control: Purge the furnace with high-purity Nitrogen gas at a strict flow rate of

50 mL/min. Causality: This displaces oxygen, preventing premature oxidative degradation

which would artificially broaden the melting peak.

Thermal Method: Equilibrate at 25 °C for 5 minutes. Ramp the temperature at a rate of 10

°C/min up to 200 °C. Causality: A 10 °C/min rate provides the optimal balance between

signal resolution (sharp peaks) and thermal equilibrium.

Self-Validation Check: Prior to sample analysis, run an empty, crimped aluminum pan as a

baseline. The system is validated only if the baseline heat flow remains flat (±0.05 mW).

Subtract this baseline from the sample run to eliminate instrumental thermal drift.
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Protocol 2: Shake-Flask Method for LogP Determination
Objective: Quantify the lipophilicity of the compound.

Phase Saturation: Vigorously stir equal volumes of n-octanol and HPLC-grade water for 24

hours at 25 °C, then allow them to separate. Causality: Pre-saturation prevents solvent

volume changes during the actual experiment, ensuring that the thermodynamic activity of

the solute is the only variable driving phase distribution.

Solubilization: Dissolve exactly 1.0 mg of the compound in 10 mL of the pre-saturated n-

octanol phase.

Equilibration: Add 10 mL of pre-saturated water to the organic phase in a separatory funnel.

Shake mechanically at 100 rpm for 4 hours at a strictly controlled 25.0 ± 0.1 °C.

Phase Separation: Transfer the emulsion to a centrifuge tube and spin at 3000 rpm for 15

minutes to force complete phase separation.

Quantification: Extract aliquots from both phases and quantify the solute concentration using

RP-HPLC with UV detection at 254 nm.

Self-Validation Check (Mass Balance): Calculate the total mass of the compound recovered

from both phases. The sum must equal the initial 1.0 mg input (±2%). A deviation indicates

that the compound has either formed an unbreakable micro-emulsion or adsorbed onto the

glassware, invalidating the run.

Workflow Visualization
The following diagram maps the logical flow of the physicochemical characterization process,

highlighting the transition from raw solid-state material to a validated data matrix.
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Fig 1. Analytical workflow for the physicochemical characterization of halogenated benzoates.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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